N-(2-{2-[(3-chloro-5-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]hydrazino}-2-oxoethyl)-N-(3-pyridinyl)benzenesulfonamide

• Molecular Formula: C24H21ClN6O3S
• Molecular Weight: 509 g/mol
• IUPAC Name: 2-[benzenesulfonyl(pyridin-3-yl)amino]-N-[(E)-(3-chloro-5-methyl-1-phenylpyrazol-4-yl)methylideneamino]acetamide
• InChI: InChI=1S/C24H21ClN6O3S/c1-18-22(24(25)29-31(18)19-9-4-2-5-10-19)16-27-28-23(32)17-30(20-11-8-14-26-15-20)35(33,34)21-12-6-3-7-13-21/h2-16H,17H2,1H3,(H,28,32)/b27-16+
• InChI Key: KMRVGHPVDXMKJI-JVWAILMASA-N
• Isomeric SMILES: CC1=C(C(=NN1C2=CC=CC=C2)Cl)/C=N/NC(=O)CN(C3=CN=CC=C3)S(=O)(=O)C4=CC=CC=C4
• SMILES: CC1=C(C(=NN1C2=CC=CC=C2)Cl)C=NNC(=O)CN(C3=CN=CC=C3)S(=O)(=O)C4=CC=CC=C4

Description

N-(2-{2-[(3-chloro-5-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]hydrazino}-2-oxoethyl)-N-(3-pyridinyl)benzenesulfonamide is a chemical compound used in scientific research for its potential therapeutic effects.

Mechanism of Action

The mechanism of action of N-(2-{2-[(3-chloro-5-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]hydrazino}-2-oxoethyl)-N-(3-pyridinyl)benzenesulfonamide involves the inhibition of specific enzymes and proteins that are involved in various diseases. For example, this compound can inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in inflammation. It can also inhibit the activity of histone deacetylases (HDACs), which are involved in cancer.
Biochemical and Physiological Effects:
N-(2-{2-[(3-chloro-5-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]hydrazino}-2-oxoethyl)-N-(3-pyridinyl)benzenesulfonamide has been found to have various biochemical and physiological effects. It can induce apoptosis (programmed cell death) in cancer cells, reduce the production of inflammatory cytokines, and inhibit the growth of fungi. It has also been found to have low toxicity in normal cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-{2-[(3-chloro-5-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]hydrazino}-2-oxoethyl)-N-(3-pyridinyl)benzenesulfonamide in lab experiments include its potential therapeutic effects, low toxicity in normal cells, and ability to inhibit specific enzymes and proteins. However, the limitations include the need for further research to determine its efficacy and safety in humans, and the potential for off-target effects.

Future Directions

There are several future directions for the study of N-(2-{2-[(3-chloro-5-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]hydrazino}-2-oxoethyl)-N-(3-pyridinyl)benzenesulfonamide. These include:
1. Further research to determine its efficacy and safety in humans
2. Development of more potent and selective analogs of this compound
3. Investigation of its potential as a combination therapy with other anticancer or anti-inflammatory drugs
4. Investigation of its potential as a topical antifungal agent
5. Development of new delivery methods to improve its bioavailability and efficacy.
In conclusion, N-(2-{2-[(3-chloro-5-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]hydrazino}-2-oxoethyl)-N-(3-pyridinyl)benzenesulfonamide is a promising chemical compound with potential therapeutic effects in various diseases. Further research is needed to determine its efficacy and safety in humans, and to develop more potent and selective analogs of this compound.

Synthesis Methods

The synthesis of N-(2-{2-[(3-chloro-5-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]hydrazino}-2-oxoethyl)-N-(3-pyridinyl)benzenesulfonamide involves the reaction of 3-chloro-5-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde with hydrazine hydrate to form an intermediate compound. This intermediate compound is then reacted with N-(3-pyridinyl)benzenesulfonamide and acetic anhydride to form the final product.

Scientific Research Applications

N-(2-{2-[(3-chloro-5-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]hydrazino}-2-oxoethyl)-N-(3-pyridinyl)benzenesulfonamide has been studied for its potential therapeutic effects in various diseases. It has been found to have anticancer, anti-inflammatory, and antifungal properties. Studies have also shown that this compound can inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of fungi.